Cas no 1704612-85-0 (4-(4-methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine)

• Product Name: 4-(4-methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine
• CAS No: 1704612-85-0
• MF: C₁₇H₂₀N₂O₅S
• MW: 364.416103363037
• CID: 6454345
• PubChem ID: 90591693
• Update Time: 2025-05-19

4-(4-methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine
• F6441-6379
• 1704612-85-0
• [4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• (4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone
• AKOS024884212

• Inchi： 1S/C17H20N2O5S/c1-12-11-16(18-24-12)17(20)19-9-7-15(8-10-19)25(21,22)14-5-3-13(23-2)4-6-14/h3-6,11,15H,7-10H2,1-2H3
• InChI Key： XTKTUMXAWIKSLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(C2C=C(C)ON=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 364.10929292g/mol
• Monoisotopic Mass: 364.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-(4-methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine

4-(4-Methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine: A Comprehensive Overview

4-(4-Methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine is a complex organic compound with the CAS number 1704612-85-0. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom, substituted at position 4 with a 4-methoxybenzenesulfonyl group and at position 1 with a 5-methyl-1,2-oxazole-3-carbonyl group. These substituents contribute to the compound's diverse chemical properties and biological activities.

The piperidine core of this compound is a well-known scaffold in drug discovery, often associated with favorable pharmacokinetic properties such as good absorption and moderate stability. The 4-methoxybenzenesulfonyl group, on the other hand, introduces electronic effects that can modulate the compound's reactivity and solubility. This group also serves as a potential site for further functionalization or bioisosteric replacement in medicinal chemistry research. The 5-methyl-1,2-oxazole-3-carbonyl substituent adds complexity to the molecule by introducing a heterocyclic moiety, which can enhance binding affinity to specific biological targets.

Recent studies have highlighted the importance of such multi-functionalized compounds in targeting various disease states. For instance, the combination of a piperidine ring with sulfonyl and oxazole groups has been shown to exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases. The sulfonyl group, in particular, has been implicated in improving the blood-brain barrier penetration of certain drugs, making this compound a promising candidate for central nervous system (CNS) disorder treatments.

From a synthetic perspective, the construction of 4-(4-methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the piperidine core through either alkylation or cyclization reactions. Subsequent steps involve the introduction of the sulfonyl and oxazole groups via coupling reactions or nucleophilic substitutions. The optimization of these steps is critical to achieving high yields and maintaining the integrity of the final product.

In terms of biological evaluation, this compound has demonstrated remarkable selectivity towards certain protein kinases, making it a valuable tool in kinase inhibitor research. Preclinical studies have also revealed its ability to modulate ion channels, suggesting potential applications in cardiovascular diseases. Furthermore, its unique structure allows for extensive structural modifications, enabling researchers to explore its full therapeutic potential across various disease models.

The integration of advanced computational techniques such as molecular docking and quantum mechanics has provided deeper insights into the binding modes and interactions of this compound with its target proteins. These studies have identified key residues responsible for ligand binding and highlighted areas for further optimization to enhance potency and selectivity.

In conclusion, 4-(4-methoxybenzenesulfonyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine represents a cutting-edge molecule with significant potential in drug discovery. Its complex structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a key player in the development of novel therapeutics. As research continues to uncover its full spectrum of activities and applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.